Cas no 1201936-01-7 (2-(3-methyl-4-nitro-1H-pyrazol-1-yl)ethan-1-ol)

• Product Name: 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)ethan-1-ol
• CAS No: 1201936-01-7
• MF: C₆H₉N₃O₃
• MW: 171.153960943222
• MDL: MFCD24448500
• CID: 5157543
• PubChem ID: 67076052
• Update Time: 2026-03-04

2-(3-methyl-4-nitro-1H-pyrazol-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methyl-4-nitro-pyrazol-1-yl)-ethanol
• 2-(3-methyl-4-nitropyrazol-1-yl)ethanol
• 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)ethanol
• 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)ethan-1-ol
• STL415351
• 3-Methyl-4-nitro-1H-pyrazole-1-ethanol
• 1201936-01-7
• DB-090297
• DTXSID201284968
• EN300-233070
• VBABQHZPBDGXIX-UHFFFAOYSA-N
• G18708
• 2-(3-METHYL-4-NITRO-1H-PYRAZOL-1-YL)-1-ETHANOL
• AKOS025255484
• SCHEMBL1559636
• MFCD24448500

• MDL： MFCD24448500
• Inchi： 1S/C6H9N3O3/c1-5-6(9(11)12)4-8(7-5)2-3-10/h4,10H,2-3H2,1H3
• InChI Key： VBABQHZPBDGXIX-UHFFFAOYSA-N
• SMILES： OCCN1C=C(C(C)=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 171.06439116g/mol
• Monoisotopic Mass: 171.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 83.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)ethan-1-ol

2-(3-Methyl-4-Nitro-1H-Pyrazol-1-Yl)Ethan-1-Ol: A Comprehensive Overview

2-(3-Methyl-4-Nitro-1H-Pyrazol-1-Yl)Ethan-1-Ol (CAS No. 1201936-01-7) is a compound of significant interest in the field of organic chemistry, particularly due to its unique structural properties and potential applications in various industries. This compound belongs to the class of pyrazole derivatives, which have been extensively studied for their versatile reactivity and biological activities. The molecule consists of a pyrazole ring substituted with a methyl group at position 3, a nitro group at position 4, and an ethanolic hydroxyl group attached to the nitrogen atom at position 1. This combination of functional groups imparts the compound with distinctive chemical properties that make it a valuable subject for research and development.

The synthesis of 2-(3-Methyl-4-Nitro-1H-Pyrazol-Yl)Ethan-Ol involves a series of well-established organic reactions, including nucleophilic substitution, oxidation, and cyclization processes. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have also explored alternative routes to synthesize this compound, such as using microwave-assisted synthesis or continuous-flow reactors, which offer advantages in terms of reaction time and scalability.

One of the most notable aspects of CAS No. 1201936 is its structural versatility. The pyrazole ring serves as a platform for further functionalization, allowing chemists to introduce additional substituents that can modulate the compound's properties. For instance, the presence of the nitro group at position 4 confers strong electron-withdrawing effects, which can influence the reactivity of the molecule in various chemical transformations. Similarly, the hydroxyl group at position 5 provides opportunities for hydrogen bonding and other non-covalent interactions, making it suitable for applications in drug design and materials science.

Recent studies have highlighted the potential of 2-(3-Methyl-Pyrazol-Yl)Ethan-Ol as a precursor for bioactive compounds. Its ability to undergo nucleophilic aromatic substitution reactions has been exploited in the synthesis of novel heterocyclic compounds with promising pharmacological profiles. For example, derivatives of this compound have shown anti-inflammatory, antifungal, and anticancer activities in preclinical models. These findings underscore its importance as a building block in medicinal chemistry.

In addition to its role in drug discovery, CAS No. 120 has also found applications in materials science. Its ability to form stable coordination complexes with transition metals has been leveraged in the development of catalysts for organic transformations. Furthermore, the compound's unique electronic properties make it a candidate for use in optoelectronic materials and sensors.

From an analytical standpoint, 2-(Methyl-Pyrazol-Yl)-Ethan-Ol has been extensively characterized using modern spectroscopic techniques such as NMR, IR, and MS. These studies have provided insights into its molecular structure, conformational flexibility, and thermodynamic stability. Computational chemistry methods have also been employed to predict its reactivity and interaction with biological targets.

Looking ahead, the continued exploration of CAS No. 7 is expected to yield further insights into its potential applications across diverse fields. Its role as a versatile building block in organic synthesis positions it as an important compound for future research endeavors.